Cas no 1207059-31-1 (1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea)

• Product Name: 1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea
• CAS No: 1207059-31-1
• MF: C₁₉H₁₉N₃OS₂
• MW: 369.503661394119
• CID: 6569799
• Update Time: 2025-06-03

1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea
• Urea, N-(diphenylmethyl)-N'-[4-[(methylthio)methyl]-2-thiazolyl]-

• Inchi： 1S/C19H19N3OS2/c1-24-12-16-13-25-19(20-16)22-18(23)21-17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,17H,12H2,1H3,(H2,20,21,22,23)
• InChI Key： IRRAUIRRXHBPFJ-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1=NC(CSC)=CS1)=O

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 6.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea

Recent Advances in the Study of 1-(Diphenylmethyl)-3-{4-(Methylsulfanyl)Methyl-1,3-Thiazol-2-Yl}Urea (CAS: 1207059-31-1)

The compound 1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea (CAS: 1207059-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative, characterized by a diphenylmethyl group and a methylsulfanyl-substituted thiazole moiety, has been the subject of several studies exploring its biological activities and mechanism of action.

Recent research has focused on the compound's potential as a modulator of various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this urea derivative exhibits promising inhibitory activity against specific protein kinases involved in inflammatory pathways. The study employed molecular docking simulations and in vitro enzymatic assays to elucidate the compound's binding mode, revealing key interactions with the ATP-binding site of the target kinases.

Structural-activity relationship (SAR) studies have been particularly valuable in understanding the pharmacophoric elements of this compound. Researchers have identified that the diphenylmethyl group contributes significantly to target binding affinity, while the methylsulfanyl moiety appears to enhance cellular permeability. These findings were corroborated by a comprehensive SAR analysis published in Bioorganic & Medicinal Chemistry Letters earlier this year.

In terms of synthetic approaches, recent advancements have improved the yield and purity of 1207059-31-1. A novel synthetic route reported in 2024 utilizes microwave-assisted synthesis, reducing reaction times from hours to minutes while maintaining excellent product purity (>98%). This methodological improvement has facilitated more efficient production for biological testing and could potentially support future scale-up efforts.

Pharmacokinetic studies conducted in rodent models have revealed favorable absorption and distribution profiles for this compound, with particular note of its ability to cross the blood-brain barrier. This property has sparked interest in its potential application for central nervous system disorders, though further optimization may be required to address metabolic stability concerns identified in these studies.

The safety profile of 1207059-31-1 has been preliminarily assessed through acute toxicity studies, showing good tolerability at therapeutic doses. However, researchers caution that more comprehensive toxicological evaluation, including chronic toxicity and genotoxicity assessments, will be necessary before considering clinical development.

Looking forward, the compound's unique chemical scaffold presents opportunities for further derivatization and optimization. Several research groups are currently exploring modifications to the thiazole ring system and urea linker to enhance potency and selectivity. These efforts may lead to the development of novel therapeutic agents targeting a range of diseases, particularly in the areas of inflammation and oncology.

In conclusion, 1-(diphenylmethyl)-3-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}urea represents a promising chemical entity with multiple potential therapeutic applications. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further research is needed to fully realize its clinical potential. The compound continues to serve as an important tool for probing biological pathways and as a lead structure for drug discovery efforts.